Cas no 2137644-85-8 (5-amino-3-bromo-1-(1,2-oxazol-4-yl)methyl-1,2-dihydropyridin-2-one)
5-amino-3-bromo-1-(1,2-oxazol-4-yl)methyl-1,2-dihydropyridin-2-one Chemical and Physical Properties
Names and Identifiers
-
- 5-amino-3-bromo-1-(1,2-oxazol-4-yl)methyl-1,2-dihydropyridin-2-one
- 2137644-85-8
- EN300-1107197
- 5-amino-3-bromo-1-[(1,2-oxazol-4-yl)methyl]-1,2-dihydropyridin-2-one
-
- Inchi: 1S/C9H8BrN3O2/c10-8-1-7(11)4-13(9(8)14)3-6-2-12-15-5-6/h1-2,4-5H,3,11H2
- InChI Key: JDBXKNVIWASLNI-UHFFFAOYSA-N
- SMILES: BrC1=CC(=CN(C1=O)CC1C=NOC=1)N
Computed Properties
- Exact Mass: 268.97999g/mol
- Monoisotopic Mass: 268.97999g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 340
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 72.4Ų
5-amino-3-bromo-1-(1,2-oxazol-4-yl)methyl-1,2-dihydropyridin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1107197-0.05g |
5-amino-3-bromo-1-[(1,2-oxazol-4-yl)methyl]-1,2-dihydropyridin-2-one |
2137644-85-8 | 95% | 0.05g |
$827.0 | 2023-10-27 | |
| Enamine | EN300-1107197-0.1g |
5-amino-3-bromo-1-[(1,2-oxazol-4-yl)methyl]-1,2-dihydropyridin-2-one |
2137644-85-8 | 95% | 0.1g |
$867.0 | 2023-10-27 | |
| Enamine | EN300-1107197-0.25g |
5-amino-3-bromo-1-[(1,2-oxazol-4-yl)methyl]-1,2-dihydropyridin-2-one |
2137644-85-8 | 95% | 0.25g |
$906.0 | 2023-10-27 | |
| Enamine | EN300-1107197-0.5g |
5-amino-3-bromo-1-[(1,2-oxazol-4-yl)methyl]-1,2-dihydropyridin-2-one |
2137644-85-8 | 95% | 0.5g |
$946.0 | 2023-10-27 | |
| Enamine | EN300-1107197-1.0g |
5-amino-3-bromo-1-[(1,2-oxazol-4-yl)methyl]-1,2-dihydropyridin-2-one |
2137644-85-8 | 1g |
$1315.0 | 2023-06-10 | ||
| Enamine | EN300-1107197-2.5g |
5-amino-3-bromo-1-[(1,2-oxazol-4-yl)methyl]-1,2-dihydropyridin-2-one |
2137644-85-8 | 95% | 2.5g |
$1931.0 | 2023-10-27 | |
| Enamine | EN300-1107197-5.0g |
5-amino-3-bromo-1-[(1,2-oxazol-4-yl)methyl]-1,2-dihydropyridin-2-one |
2137644-85-8 | 5g |
$3812.0 | 2023-06-10 | ||
| Enamine | EN300-1107197-10.0g |
5-amino-3-bromo-1-[(1,2-oxazol-4-yl)methyl]-1,2-dihydropyridin-2-one |
2137644-85-8 | 10g |
$5652.0 | 2023-06-10 | ||
| Enamine | EN300-1107197-1g |
5-amino-3-bromo-1-[(1,2-oxazol-4-yl)methyl]-1,2-dihydropyridin-2-one |
2137644-85-8 | 95% | 1g |
$986.0 | 2023-10-27 | |
| Enamine | EN300-1107197-5g |
5-amino-3-bromo-1-[(1,2-oxazol-4-yl)methyl]-1,2-dihydropyridin-2-one |
2137644-85-8 | 95% | 5g |
$2858.0 | 2023-10-27 |
5-amino-3-bromo-1-(1,2-oxazol-4-yl)methyl-1,2-dihydropyridin-2-one Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
Additional information on 5-amino-3-bromo-1-(1,2-oxazol-4-yl)methyl-1,2-dihydropyridin-2-one
Introduction to 5-amino-3-bromo-1-(1,2-oxazol-4-yl)methyl-1,2-dihydropyridin-2-one (CAS No. 2137644-85-8)
5-amino-3-bromo-1-(1,2-oxazol-4-yl)methyl-1,2-dihydropyridin-2-one is a structurally sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2137644-85-8, represents a promising candidate for further exploration in drug discovery and development. Its molecular framework integrates several key pharmacophoric elements, including an amino group, a bromo substituent, and an oxazole moiety, which collectively contribute to its potential biological activity.
The significance of this compound lies in its ability to serve as a versatile intermediate in the synthesis of more complex molecules. The presence of the 5-amino group provides a reactive site for further functionalization, while the 3-bromo substituent offers a handle for cross-coupling reactions commonly employed in modern drug synthesis. The incorporation of the 1-(1,2-oxazol-4-yl)methyl group introduces a rigid heterocyclic system that can enhance binding affinity and metabolic stability, critical factors in the development of novel therapeutic agents.
Recent advancements in computational chemistry and molecular modeling have highlighted the structural features of 5-amino-3-bromo-1-(1,2-oxazol-4-yl)methyl-1,2-dihydropyridin-2-one as being conducive to interactions with biological targets. Studies suggest that the oxazole ring can engage in favorable hydrogen bonding and hydrophobic interactions with protein binding pockets, making it a valuable scaffold for designing small-molecule inhibitors or modulators. Furthermore, the dihydropyridinone core is known for its stability and compatibility with various pharmacokinetic profiles.
In the context of current research trends, this compound aligns well with the growing interest in multitargeted drug design. The combination of different functional groups allows for the exploration of dual or polypharmacological effects, which can be particularly advantageous in treating complex diseases where multiple pathways are involved. For instance, derivatives of this scaffold could potentially target both enzymatic and receptor-based mechanisms simultaneously, offering a more comprehensive therapeutic approach.
The bromo substituent on the pyridinone ring is particularly noteworthy, as it serves as an effective synthetic handle for palladium-catalyzed cross-coupling reactions. These reactions are cornerstone techniques in modern organic synthesis and have been widely utilized in constructing complex drug molecules. By leveraging such transformations, chemists can introduce diverse substituents at strategic positions within the molecule, fine-tuning its biological activity. This flexibility makes 5-amino-3-bromo-1-(1,2-oxazol-4-yl)methyl-1,2-dihydropyridin-2-one a valuable building block for medicinal chemists.
From a medicinal chemistry perspective, the 5-amino group provides an opportunity to modulate solubility and metabolic clearance. By incorporating polar functionalities or salt-forming groups at this position, researchers can enhance the pharmacokinetic properties of derivatives. Additionally, the oxazole moiety has been shown to improve oral bioavailability and reduce systemic toxicity in certain drug candidates. These attributes are critical considerations during lead optimization.
The dihydropyridinone core itself has a rich history in pharmaceutical applications. Dihydropyridines are well-known for their role as calcium channel blockers and have been successfully marketed as antihypertensive agents. While this compound may not be intended for direct therapeutic use at this stage, its structural similarity suggests potential applications in related areas or as a precursor to more specialized molecules.
Recent publications have begun to explore the synthetic utility of this compound beyond its immediate biological evaluation. Researchers have demonstrated its incorporation into libraries of heterocyclic compounds using efficient multi-step synthetic routes. These efforts highlight the compound's potential as a starting material for high-throughput screening campaigns aimed at identifying novel bioactive entities.
The integration of machine learning and artificial intelligence into drug discovery has also opened new avenues for investigating 5-amino-3-bromo-1-(1,2-oxazol-4-yl)methyl-1,2-dihydropyridin-2-one. Predictive models can now forecast how modifications to its structure will affect its biological activity or pharmacokinetic properties. This data-driven approach accelerates the design process by allowing virtual screening of thousands of potential derivatives before experimental synthesis is undertaken.
In summary,5-amino-3-bromo-1-(1,2-oxtazol)-4-yli-methyl - 1 , 2 - dihydrop y ridin - 2 - one (CAS No . 2137644 - 85 - 8 ) represents a structurally intriguing compound with significant potential in pharmaceutical research . Its unique combination of functional groups , coupled with recent advances in synthetic methodologies and computational biology , positions it as an exciting candidate for further exploration . As our understanding of molecular interactions continues to evolve , compounds like this one will undoubtedly play a crucial role in shaping the future landscape of drug discovery .
2137644-85-8 (5-amino-3-bromo-1-(1,2-oxazol-4-yl)methyl-1,2-dihydropyridin-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)